2-{[1,3-dimethyl-6-(2-methylpropyl)-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-5-yl]sulfanyl}-N-(2,4,6-trimethylphenyl)acetamide

• IUPAC Name: 2-[1,3-dimethyl-6-(2-methylpropyl)-2,4-dioxopyrido[2,3-d]pyrimidin-5-yl]sulfanyl-N-(2,4,6-trimethylphenyl)acetamide
• InChI: InChI=1S/C24H30N4O3S/c1-13(2)8-17-11-25-22-19(23(30)28(7)24(31)27(22)6)21(17)32-12-18(29)26-20-15(4)9-14(3)10-16(20)5/h9-11,13H,8,12H2,1-7H3,(H,26,29)
• InChI Key: QZVIJIZHNCNXEQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)NC(=O)CSC2=C3C(=NC=C2CC(C)C)N(C(=O)N(C3=O)C)C)C
• Molecular Formula: C24H30N4O3S
• Molecular Weight: 454.6 g/mol
• CAS No.: 946239-44-7

Description

This compound is a pyrido[2,3-d]pyrimidine derivative featuring a sulfanyl acetamide moiety. Its structure includes a bicyclic pyrido-pyrimidine core substituted with methyl and 2-methylpropyl groups at positions 1, 3, and 6, respectively. The thioether linkage at position 5 connects to an acetamide group, which is further substituted with a 2,4,6-trimethylphenyl (mesityl) group.

Comparison with Similar Compounds

Structural Comparison with Similar Compounds

The compound shares structural motifs with other pyrimidine and acetamide derivatives. Key comparisons include:

Table 1: Structural Comparison of Analogous Compounds

Compound Name	Core Structure	Substituents	Bioactivity Relevance
Target Compound	Pyrido[2,3-d]pyrimidine	1,3-dimethyl; 6-(2-methylpropyl); sulfanyl-mesityl acetamide	Kinase inhibition (hypothesized)
2-[(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)thio]-N-(2,3-dichlorophenyl)acetamide	Dihydropyrimidine	4-methyl; 2,3-dichlorophenyl acetamide	Antimicrobial activity reported
(R)-N-[(2S,4S,5S)-5-[2-(2,6-Dimethylphenoxy)acetamido]-...-tetrahydropyrimidin-1-yl]butanamide	Tetrahydropyrimidine	Phenoxy acetamide; diphenylhexane backbone	Antiviral or protease inhibition (speculative)

Key Observations :

• The mesityl acetamide group may improve lipophilicity and membrane permeability relative to chlorophenyl or phenoxy analogs .

Physicochemical and Spectroscopic Properties

Table 2: Comparative Physicochemical Data

Property	Target Compound (Predicted)	2-[(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)thio]-N-(2,3-dichlorophenyl)acetamide
Molecular Weight	~500 g/mol	344.21 g/mol
Melting Point	Not reported	230°C
¹H NMR (DMSO-d₆)	δ ~12.5 (NH), ~4.1 (SCH₂)	δ 12.50 (NH-3), 4.12 (SCH₂)
LogP (Predicted)	~3.5 (high lipophilicity)	~2.8

Notes:

• The target compound’s higher molecular weight and branched alkyl/aryl groups likely increase steric hindrance and logP compared to simpler analogs .